Nonconventional regeneration of redox enzymes – a practical approach for organic synthesis?
Chemical Communications Pub Date: 2018-04-20 DOI: 10.1039/C8CC02219D
Abstract
Oxidoreductases have become useful tools in the hands of chemists to perform selective and mild oxidation and reduction reactions. Instead of mimicking native catalytic cycles, generally involving costly and unstable nicotinamide cofactors, more direct, NAD(P)-independent methodologies are being developed. The promise of these approaches not only lies with simpler and cheaper reaction schemes but also with higher selectivity as compared to whole cell approaches and their mimics.
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